2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((3-butyl-4-oxo-3,4-dihydropyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-2-yl)thio)-N-(2,5-dimethylphenyl)acetamide” is a derivative of 4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine . It belongs to the 4-quinazoline group, which is known for its hypnotic and anticonvulsive properties .
Synthesis Analysis
The synthesis of this compound involves substituting the benzene ring in the quinazolone molecule with a pyridine ring . This is achieved by the condensation of 2-acetaminonicotinic acid and a primary amine or by the reaction of 2-aminonicotinic acid with acetic acid and a primary amine .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include condensation and substitution reactions . The exact details of these reactions would depend on the specific conditions and reagents used.Scientific Research Applications
Heterocyclic Chemistry and Synthesis
Research in heterocyclic chemistry has led to the development of novel compounds with potential applications in materials science and pharmaceuticals. For example, the synthesis of heterocyclic derivatives of guanidine demonstrates the formation of complex structures that contribute to the understanding of chemical reactions and potential applications in designing new materials and drugs (Banfield, Fallon, & Gatehouse, 1987). Similarly, the investigation into the reactions of amino-dimethylthiophene-carboxamide with iso(and isothio)cyanates under microwave irradiation opens new pathways for the synthesis of thieno[2,3-d]pyrimidines, which could have applications in creating new molecular structures with unique properties (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).
Structural Analysis and X-Ray Crystallography
The determination of crystal structures of complex heterocyclic compounds provides insights into their molecular geometry and potential interactions in biological systems or materials. For instance, the crystal structure determination of related compounds enhances our understanding of molecular conformations and the basis for their reactivity and interaction with other molecules (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).
Applications in Imaging and Radiolabeling
Compounds related to the specified chemical structure have been explored for their potential in imaging and radiolabeling. The synthesis and evaluation of specific derivatives as selective radioligands for imaging translocator proteins with PET highlight the importance of these compounds in medical diagnostics and therapeutic monitoring (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Potential as Anticonvulsant Agents
The synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine showcase the exploration of related compounds for their anticonvulsant properties, contributing to the development of new therapeutic agents (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).
Antimicrobial Activities
Newly synthesized compounds incorporating related structures have been evaluated for their antimicrobial activities, demonstrating the potential of these molecules in addressing the challenge of bacterial and fungal infections (Sabry, Flefel, Al-Omar, & Amr, 2013).
Mechanism of Action
While the exact mechanism of action for this specific compound isn’t available, compounds in the 4-quinazoline group, to which this compound belongs, are known for their hypnotic and anticonvulsive effects . Depending on the nature of the substituents in position 3 of the molecule, either antiphlogistic, analgetic and antipyretic effects or anticonvulsive action will prevail .
properties
IUPAC Name |
2-[(5-butyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O2S2/c1-4-5-11-27-22(29)20-19(16-7-6-10-24-21(16)31-20)26-23(27)30-13-18(28)25-17-12-14(2)8-9-15(17)3/h6-10,12H,4-5,11,13H2,1-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKWGIBMECPZWDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(=O)C2=C(C3=C(S2)N=CC=C3)N=C1SCC(=O)NC4=C(C=CC(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.